Cas no 100193-38-2 (1,4-Benzenedicarboxylic acid, 2,5-dimethyl-3-nitro-, 1,4-dimethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-dimethyl-3-nitro-, 1,4-dimethyl ester
• CAS No: 100193-38-2
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 2146214
• Update Time: 2023-11-19

1,4-Benzenedicarboxylic acid, 2,5-dimethyl-3-nitro-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,5- dimethyl-3-nitroterephthalate
• OBRSVKZOJXHHGR-UHFFFAOYSA-N
• dimethyl 2,5-dimethyl-3-nitroterephthalate
• CID 86631942
• 1,4-Benzenedicarboxylic acid, 2,5-dimethyl-3-nitro-, 1,4-dimethyl ester

• Inchi： 1S/C12H13NO6/c1-6-5-8(11(14)18-3)7(2)10(13(16)17)9(6)12(15)19-4/h5H,1-4H3
• InChI Key： OBRSVKZOJXHHGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C=C(C(=O)OC)C(C)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Topological Polar Surface Area: 98.4

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±37.0 °C(Predicted)